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Compound of Interest

Compound Name: 2-NP-AOZ

Cat. No.: B030829

Introduction

2-NP-AOZ, or 3-[[(2-nitrophenyl)methylene]lamino]-2-oxazolidinone, is a derivatized metabolite
of the nitrofuran antibiotic, furazolidone.[1] Due to the prohibition of nitrofuran use in food-
producing animals, regulatory bodies monitor for the presence of their tissue-bound
metabolites. 3-amino-2-oxazolidinone (AOZ), the primary metabolite of furazolidone, is
derivatized with o-nitrobenzaldehyde (0-NBA) to form 2-NP-AOZ. This stable derivative is then
used as an analytical reference standard for the quantitative determination of furazolidone
residues in various matrices, such as aquatic animals and livestock.[2][3] Accurate preparation
of 2-NP-AOZ standard solutions is critical for generating reliable calibration curves for
analytical methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and
Enzyme-Linked Immunosorbent Assay (ELISA).[2]

This document provides a detailed protocol for the preparation of a 1000 pg/mL primary stock
solution and subsequent working standard solutions of 2-NP-AOZ.

Quantitative Data Summary

The following table summarizes the key properties and recommended conditions for the 2-NP-
AOZ analytical standard.
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Parameter

Value

Source(s)

Chemical Name

3-[l(2-

nitrophenyl)methylene]amino]-

2-oxazolidinone

[1]

Synonym NPAOZ [1]
CAS Number 19687-73-1 [1][2]
Molecular Formula C10H9N304 [1]
Molecular Weight 235.20 g/mol [1]
Format Solid / Neat [1]
Purity >95% (HPLC) [4]
Solubility Slightly soluble in Methanol e
and Chloroform
Storage (Solid) -20°C [2][4]
Stability (Solid) > 4 years [1]

Stock Solution Conc.

1000 pg/mL (1000 ppm)

Stock Solution Solvent

Methanol

Stock Solution Storage

< -18°C in a freezer

Stock Solution Stability

Up to 1 year

Working Solution Storage

<-18°C in a freezer

Working Solution Stability

Up to 6 months

Experimental Protocol

This protocol details the preparation of a 1000 pg/mL stock standard solution and a 10 pg/mL

intermediate working solution. These can be further diluted to create calibration standards.

1. Materials and Equipment
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e Chemicals:
o 2-NP-AOZ analytical standard (solid, neat)
o Methanol (HPLC or LC-MS grade)
e Equipment:
o Analytical balance (readable to at least 0.01 mg)
o 10 mL Class A volumetric flasks (x2)
o Calibrated pipettes (e.g., 100 pL)
o Spatula
o Weighing paper or boat
o Ultrasonic bath
o Amber glass vials for storage
o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
2. Preparation of 1000 pg/mL Stock Standard Solution

o Equilibration: Remove the 2-NP-AOZ analytical standard from the -20°C storage and allow it
to equilibrate to room temperature before opening to prevent condensation.

e Weighing: Accurately weigh approximately 10 mg (x 0.01 mg) of the 2-NP-AOZ standard
onto weighing paper and record the exact weight.

» Transfer: Carefully transfer the weighed standard into a 10 mL Class A volumetric flask.
e Initial Dissolution: Add approximately 5 mL of methanol to the flask.

e Sonication: Place the flask in an ultrasonic bath and sonicate until the standard is completely
dissolved. Given that 2-NP-AOZ is slightly soluble, this step is crucial for ensuring complete
dissolution.
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Final Dilution: After the solution has returned to room temperature, add methanol to the 10
mL mark of the volumetric flask.

Homogenization: Cap the flask tightly and invert it several times to ensure the solution is
thoroughly mixed.

Storage: Transfer the solution to a labeled amber glass vial and store it in a freezer at or
below -18°C. This stock solution is stable for up to one year.

. Preparation of 10 pg/mL Intermediate Standard Solution

Pipetting: Using a calibrated pipette, transfer 0.1 mL (100 uL) of the 1000 pg/mL stock
solution into a new 10 mL Class A volumetric flask.

Dilution: Add methanol to the 10 mL mark.
Homogenization: Cap the flask tightly and invert it several times to mix thoroughly.

Storage: Transfer to a labeled amber vial and store in a freezer at or below -18°C. This
intermediate solution is stable for up to six months.

. Preparation of Calibration Curve Standards

Prepare a series of calibration standards by performing serial dilutions of the 10 pg/mL

intermediate solution with methanol to achieve the desired concentration range for your

analytical method.

Safety Precautions

Handle 2-NP-AOZ and methanol in a well-ventilated fume hood.
Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.
Consult the Safety Data Sheet (SDS) for 2-NP-AOZ and methanol before handling.

This product is intended for research and analytical applications only.[5][6]

Visualizations
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Workflow for 2-NP-AOZ Standard Solution Preparation
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2-NP-AOZ Standard
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10 mL Volumetric Flask

Add ~5 mL Methanol
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with Methanol
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Intermediaie Solution (10 pg/mL)

Pipette 100 pL
of Stock Solution

Transfer to new
10 mL Volumetric Flask

Dilute to 10 mL
with Methanol

Store at <-18°C

CalibratioriStandards

Perform Serial Dilutions
of Intermediate Solution
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Caption: Workflow for 2-NP-AOZ Standard Solution Preparation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b030829?utm_src=pdf-body-img
https://www.benchchem.com/product/b030829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes: Preparation of 2-NP-AOZ Standard
Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030829#protocol-for-2-np-aoz-standard-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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